Cas no 114213-69-3 (N-Methyl Gatifloxacin)

• Product Name: N-Methyl Gatifloxacin
• CAS No: 114213-69-3
• MF: C₂₀H₂₄FN₃O₄
• MW: 389.42066860199
• CID: 106216
• PubChem ID: 14457270
• Update Time: 2025-04-18

N-Methyl Gatifloxacin Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylicacid,1-cyclopropyl-7-(3,4-dimethyl-1-piperazinyl)-6-fluoro-1,4-dihydro-8-methoxy-4-oxo-
• N-Methyl Gatifloxacin
• 1-cyclopropyl-7-(3,4-dimethylpiperazin-1-yl)-6-fluoro-8-methoxy-4-oxoquinoline-3-carboxylic acid
• 3-Quinolinecarboxylicacid,1-cyclopropyl-7-(3,4-dimethyl-1-piperazinyl)-6-fluoro-1,4-dihydro-8-...
• N-Methyl Gatifloxaci
• 1-Cyclopropyl-7-(3,4-dimethyl-1-piperazinyl)-6-fluoro-1,4-dihydro-8-methoxy-4-oxo-3-quinolinecarboxylic Acid
• 1-Cyclopropyl-7-(3,4-diMethyl-1-piperazinyl)-6-fluoro-1,4-dihydro-8-Methoxy -4-oxo-
• 3-Quinolinecarboxylic acid, 1-cyclopropyl-7-(3,4-diMethyl-1-piperazinyl)-6-fluoro-1,4-dihydro-8-Methoxy-4-oxo-
• 114213-69-3
• JAX323Q55Y
• SCHEMBL6832069
• AKOS030254557
• J-003060
• 1-Cyclopropyl-7-(3,4-dimethylpiperazin-1-yl)-6-fluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• N-MethylGatifloxacin-d3
• FT-0671793
• NS00040632
• DTXSID20560570
• 1-Cyclopropyl-7-(3,4-dimethyl-1-piperazinyl)-6-fluoro-1,4-dihydro-8-methoxy-4-oxo-3-quinolinecarboxylic Acid;
• 1-Cyclopropyl-7-(3,4-dimethylpiperazin-1-yl)-6-fluoro-8-methoxy-4-oxo-quinoline-3-carboxylic acid
• DB-216082

• Inchi： 1S/C20H24FN3O4/c1-11-9-23(7-6-22(11)2)17-15(21)8-13-16(19(17)28-3)24(12-4-5-12)10-14(18(13)25)20(26)27/h8,10-12H,4-7,9H2,1-3H3,(H,26,27)
• InChI Key： YDBVQXCJOKMPST-UHFFFAOYSA-N
• SMILES： FC1C=C2C(C(C(=O)O)=CN(C2=C(C=1N1CCN(C)C(C)C1)OC)C1CC1)=O

Computed Properties

• Exact Mass: 389.17500
• Monoisotopic Mass: 389.17508442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 73.3Ų

Experimental Properties

• Melting Point: 191-193°C
• PSA: 75.01000
• LogP: 2.32550